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Introduction

Biapenem is a parenteral carbapenem antibiotic with a broad spectrum of in-vitro activity
against a wide range of Gram-positive and Gram-negative bacteria, including many anaerobic
species. Its stability against hydrolysis by human renal dehydropeptidase-I (DHP-I) obviates the
need for co-administration with a DHP-I inhibitor. This technical guide provides a
comprehensive overview of the in-vitro antibacterial spectrum of Biapenem, detailing its activity
through quantitative data, experimental protocols for susceptibility testing, and a visualization of
its mechanism of action.

Data Presentation: In-Vitro Activity of Biapenem

The following tables summarize the in-vitro activity of Biapenem against a variety of clinically
relevant bacterial isolates. The data is presented as the Minimum Inhibitory Concentration
(MIC) required to inhibit the growth of 50% (MIC50) and 90% (MIC90) of the tested strains.
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Bacterial No. of MIC Range MIC50 MIC90 Reference(s
Species Isolates (mglL) (mglL) (mglL) )
Staphylococc

us aureus

(Methicillin-

susceptible)

Streptococcu
s - - - -

pneumoniae

Streptococcu

S pyogenes

Enterococcus

faecalis

Peptostreptoc
occus 10 - 0.5 8-16

anaerobius

Finegoldia

- <0.5 (max) - 0.5

IN

magna

Parvimonas
) - <0.5 (max) - <0.5
micra

Peptoniphilus

IN

- <0.5 (max) - 0.5

harei

Data for some species were not available in a consolidated format in the searched literature.

Gram-Negative Bacteria
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Bacterial
Species

No. of
Isolates

MIC Range
(mglL)

MIC50
(mgiL)

MIC90 Reference(s
(mgiL) )

Escherichia
coli (ESBL-
producing)

30

0.125

0.25

Klebsiella
pneumoniae
(ESBL-
producing)

30

0.06

0.06

Pseudomona

S aeruginosa

30

32

Acinetobacter

baumannii

30

32

64

Enterobacteri

aceae

0.03-1

Bacteroides

fragilis

36

Bacteroides

caccae

0.5

Bacteroides
thetaiotaomic

ron

0.5

Bacteroides

ovatus

Bacteroides

vulgatus

Prevotella

spp.

0.25

Fusobacteriu

m nucleatum

0.125
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Fusobacteriu

m - - - 0.125
necrophorum
Clostridium

0.06

perfringens

Clostridium
difficile

Experimental Protocols: Antimicrobial Susceptibility
Testing

The in-vitro activity of Biapenem is determined using standardized methods, primarily broth
microdilution and agar dilution, as recommended by the Clinical and Laboratory Standards
Institute (CLSI).

Broth Microdilution Method

This method involves the use of multi-well microtiter plates containing serial dilutions of
Biapenem in a liquid growth medium.

e Preparation of Antimicrobial Agent Dilutions: A stock solution of Biapenem is prepared and
serially diluted in cation-adjusted Mueller-Hinton broth to achieve a range of concentrations.

¢ Inoculum Preparation: A standardized inoculum of the test bacterium is prepared from a
fresh culture, with the turbidity adjusted to match a 0.5 McFarland standard. This suspension
is then diluted to achieve a final concentration of approximately 5 x 1075 colony-forming units
(CFU)/mL in each well.

 Inoculation: Each well of the microtiter plate is inoculated with the standardized bacterial
suspension.

 Incubation: The plates are incubated at 35°C for 16-20 hours in ambient air.

o Determination of MIC: The MIC is the lowest concentration of Biapenem that completely
inhibits the visible growth of the organism.
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Agar Dilution Method

In this method, varying concentrations of Biapenem are incorporated into an agar medium,
which is then inoculated with the test organisms.

o Preparation of Antimicrobial-Containing Agar: A stock solution of Biapenem is prepared and
added to molten Mueller-Hinton agar at various concentrations. The agar is then poured into
petri dishes and allowed to solidify.

e Inoculum Preparation: A standardized inoculum of the test bacterium is prepared, similar to
the broth microdilution method.

 Inoculation: A small, standardized volume of the bacterial suspension is spotted onto the
surface of each agar plate.

 Incubation: The plates are incubated at 35°C for 16-20 hours.

o Determination of MIC: The MIC is the lowest concentration of Biapenem that prevents the
growth of the bacteria on the agar surface.

Mandatory Visualization
Mechanism of Action of Biapenem

Biapenem, like other carbapenem antibiotics, exerts its bactericidal effect by inhibiting bacterial
cell wall synthesis. This is achieved through the covalent binding to and inactivation of essential
enzymes known as penicillin-binding proteins (PBPs). The inhibition of PBPs disrupts the
cross-linking of peptidoglycan, a critical component of the bacterial cell wall, leading to cell lysis
and death.
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Caption: Mechanism of action of Biapenem.

Experimental Workflow for MIC Determination (Broth
Microdilution)

The following diagram illustrates the key steps involved in determining the Minimum Inhibitory
Concentration (MIC) of Biapenem using the broth microdilution method.

 To cite this document: BenchChem. [In-Vitro Antibacterial Spectrum of Biapenem: A
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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